3-bromo-2-fluoro-6-iodobenzene-1-sulfonyl chloride
Overview
Description
3-Bromo-2-fluoro-6-iodobenzene-1-sulfonyl chloride, often referred to as BFS, is a chemical compound used in a variety of scientific research applications. BFS is a highly reactive compound, making it a powerful tool for synthesizing and manipulating other compounds in the laboratory. It is also used as a reagent in organic and inorganic synthesis, and has a variety of biochemical and physiological applications.
Scientific Research Applications
BFS has a variety of applications in scientific research. It is used as a reagent in organic and inorganic synthesis, as well as in the synthesis of other compounds and molecules. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. In addition, BFS is used in the synthesis of polymers, catalysts, and other materials.
Mechanism of Action
The mechanism of action of BFS is based on its ability to undergo nucleophilic substitution reactions. The chlorine atom on the 1-chloro-2-fluoro-3-iodobenzene is replaced with a sulfonate group, resulting in the formation of BFS. This reaction is highly exothermic, and requires careful monitoring and control of temperature and reactant concentrations.
Biochemical and Physiological Effects
BFS has a variety of biochemical and physiological effects. It is used in the synthesis of pharmaceuticals, agrochemicals, and other compounds, and can be used to modify proteins and other molecules. In addition, BFS has been shown to have antioxidant and antibacterial properties, and has been used in the synthesis of polymers, catalysts, and other materials.
Advantages and Limitations for Lab Experiments
BFS has several advantages for lab experiments. Its high reactivity makes it a powerful tool for synthesizing and manipulating other compounds in the laboratory. It is also relatively inexpensive and easy to obtain, and can be stored for long periods of time without degradation. However, BFS is highly exothermic, and requires careful monitoring and control of temperature and reactant concentrations. In addition, BFS is highly toxic and should be handled with caution.
Future Directions
Given its wide range of applications, there are numerous potential future directions for the use of BFS. These include further development of its use in pharmaceutical and agrochemical synthesis, as well as its use in the synthesis of polymers, catalysts, and other materials. In addition, further research into its biochemical and physiological effects could lead to the development of novel therapeutic agents. Finally, research into its mechanism of action could lead to improved synthesis methods and more efficient use of BFS in the laboratory.
Synthesis Methods
BFS can be synthesized in a variety of ways, depending on the desired end product. The most common method is the nucleophilic substitution reaction of 1-chloro-2-fluoro-3-iodobenzene with sodium sulfite. This reaction yields BFS, along with a by-product of sodium chloride. The reaction proceeds via a nucleophilic substitution, in which the chlorine atom on the 1-chloro-2-fluoro-3-iodobenzene is replaced with a sulfonate group. This reaction is highly exothermic, and requires careful monitoring and control of temperature and reactant concentrations.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-fluoro-6-iodobenzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a benzene ring that already contains bromine, fluorine, and iodine substituents. This can be achieved through a series of reactions that involve the conversion of starting materials into intermediates, which are then further modified to yield the final product.", "Starting Materials": [ "2-fluoro-6-iodobenzoic acid", "thionyl chloride", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium bisulfite", "sodium chloride", "sodium hydroxide", "bromine" ], "Reaction": [ "Step 1: Conversion of 2-fluoro-6-iodobenzoic acid to 2-fluoro-6-iodobenzenediazonium chloride", "a. Dissolve 2-fluoro-6-iodobenzoic acid in hydrochloric acid", "b. Add sodium nitrite to the solution to form the diazonium salt", "Step 2: Conversion of 2-fluoro-6-iodobenzenediazonium chloride to 2-fluoro-6-iodobenzene", "a. Add sodium bisulfite to the diazonium salt solution to reduce it to the corresponding aryl sulfonate", "b. Add sodium hydroxide to the solution to liberate the aryl sulfonate", "c. Extract the 2-fluoro-6-iodobenzene with an organic solvent", "Step 3: Bromination of 2-fluoro-6-iodobenzene to yield 3-bromo-2-fluoro-6-iodobenzene", "a. Dissolve 2-fluoro-6-iodobenzene in anhydrous solvent", "b. Add bromine to the solution to yield 3-bromo-2-fluoro-6-iodobenzene", "Step 4: Conversion of 3-bromo-2-fluoro-6-iodobenzene to 3-bromo-2-fluoro-6-iodobenzene-1-sulfonyl chloride", "a. Dissolve 3-bromo-2-fluoro-6-iodobenzene in sulfuric acid", "b. Add thionyl chloride to the solution to yield 3-bromo-2-fluoro-6-iodobenzene-1-sulfonyl chloride" ] } | |
CAS RN |
2138210-41-8 |
Molecular Formula |
C6H2BrClFIO2S |
Molecular Weight |
399.4 |
Purity |
95 |
Origin of Product |
United States |
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